Cas no 2228442-34-8 (1-(2-methoxypyridin-4-yl)cyclopropylmethanol)

• Product Name: 1-(2-methoxypyridin-4-yl)cyclopropylmethanol
• CAS No: 2228442-34-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5963472
• PubChem ID: 165656583
• Update Time: 2025-08-05

1-(2-methoxypyridin-4-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxypyridin-4-yl)cyclopropylmethanol
• EN300-1782368
• [1-(2-methoxypyridin-4-yl)cyclopropyl]methanol
• 2228442-34-8

• Inchi： 1S/C10H13NO2/c1-13-9-6-8(2-5-11-9)10(7-12)3-4-10/h2,5-6,12H,3-4,7H2,1H3
• InChI Key： KMKHUFRPXMLCFT-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CN=C(C=2)OC)CC1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(2-methoxypyridin-4-yl)cyclopropylmethanol

1-(2-Methoxypyridin-4-yl)cyclopropylmethanol: A Comprehensive Overview

1-(2-Methoxypyridin-4-yl)cyclopropylmethanol (CAS No. 2228442-34-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The compound consists of a cyclopropane ring attached to a methanol group and a 2-methoxypyridine moiety, which contributes to its distinct chemical properties.

The cyclopropane ring in 1-(2-methoxypyridin-4-yl)cyclopropylmethanol is a key structural feature that influences its reactivity and stability. Cyclopropane rings are known for their high ring strain, which makes them highly reactive in certain chemical transformations. This property has been exploited in various synthetic routes to construct complex molecules. Recent studies have highlighted the utility of cyclopropane-containing compounds in medicinal chemistry, particularly in the design of bioactive agents with enhanced potency and selectivity.

The 2-methoxypyridine substituent further enhances the functional diversity of this compound. Pyridine derivatives are well-known for their ability to participate in hydrogen bonding and π-π interactions, which are crucial for molecular recognition and binding in biological systems. The methoxy group attached to the pyridine ring introduces electron-donating effects, modulating the electronic properties of the molecule and potentially influencing its pharmacokinetic profile.

From a synthetic perspective, 1-(2-methoxypyridin-4-yl)cyclopropylmethanol can be prepared through a variety of methods, including cyclopropanation reactions and cross-coupling techniques. Recent advancements in catalytic asymmetric synthesis have enabled the enantioselective construction of such complex molecules, paving the way for their use in chiral drug development. The ability to control stereochemistry is particularly important for optimizing the therapeutic potential of this compound.

In terms of applications, 1-(2-methoxypyridin-4-yl)cyclopropylmethanol has shown promise in several areas. Its role as a building block in organic synthesis has been well-documented, with researchers utilizing its unique structure to construct bioactive molecules. Additionally, this compound has been explored as a potential lead for drug discovery programs targeting various disease states, including cancer and neurodegenerative disorders.

Recent studies have also investigated the environmental fate and toxicity of 1-(2-methoxypyridin-4-yl)cyclopropylmethanol, highlighting its biodegradability under specific conditions. Understanding the environmental impact of such compounds is crucial for their sustainable use in industrial and pharmaceutical applications.

In conclusion, 1-(2-methoxypyridin-4-yl)cyclopropylmethanol (CAS No. 2228442-34-8) is a versatile compound with a rich structural framework that lends itself to diverse applications. Its unique combination of cyclopropane and pyridine moieties makes it an attractive target for both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.